Cas no 866345-77-9 (5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide)

5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a specialized triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 1,2,3-triazole core functionalized with amino and carboxamide groups, along with aromatic substituents (3,4-dimethylphenyl and 2-ethoxyphenyl), which may enhance binding affinity and selectivity in biological systems. The compound's modular design allows for further derivatization, making it a versatile intermediate for drug discovery. Its well-defined synthetic route ensures high purity and reproducibility, critical for preclinical studies. The presence of both polar and hydrophobic moieties suggests balanced solubility properties, facilitating formulation development. This compound is of interest for investigating structure-activity relationships in targeted therapeutic agents.
5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide structure
866345-77-9 structure
Product Name:5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:866345-77-9
MF:C21H24N6O3
MW:408.453663825989
CID:6216053
PubChem ID:2135657
Update Time:2025-08-05

5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
    • F1602-0563
    • 866345-77-9
    • SR-01000013458-1
    • 5-amino-1-[2-(3,4-dimethylanilino)-2-oxoethyl]-N-(2-ethoxyphenyl)triazole-4-carboxamide
    • AKOS001766687
    • 5-amino-1-(2-((3,4-dimethylphenyl)amino)-2-oxoethyl)-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
    • SR-01000013458
    • 5-amino-1-{[(3,4-dimethylphenyl)carbamoyl]methyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C21H24N6O3/c1-4-30-17-8-6-5-7-16(17)24-21(29)19-20(22)27(26-25-19)12-18(28)23-15-10-9-13(2)14(3)11-15/h5-11H,4,12,22H2,1-3H3,(H,23,28)(H,24,29)
    • InChI Key: UNLVWIPAEDULQZ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1NC(C1=C(N)N(CC(NC2C=CC(C)=C(C)C=2)=O)N=N1)=O

Computed Properties

  • Exact Mass: 408.19098865g/mol
  • Monoisotopic Mass: 408.19098865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 124Ų

5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on 5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 866345-77-9)

The compound 5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 866345-77-9) is a highly specialized triazole-based derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and multiple functional groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in enzyme inhibition and receptor modulation, particularly in the context of inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide has surged due to their versatility in medicinal chemistry. The compound’s carboxamide and amino functionalities enable it to interact with biological targets, such as kinases and proteases, which are critical in disease pathways. This aligns with current trends in precision medicine, where researchers seek tailored solutions for complex conditions like cancer and autoimmune diseases.

The synthesis of CAS No. 866345-77-9 involves multi-step organic reactions, including click chemistry for the triazole ring formation and subsequent amide coupling. Its 3,4-dimethylphenyl and 2-ethoxyphenyl substituents contribute to its lipophilicity, influencing its bioavailability and pharmacokinetic properties. These characteristics are crucial for optimizing drug candidates, a topic frequently searched in AI-driven drug design platforms.

From an industrial perspective, 5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is also investigated for its potential in agrochemical formulations. Its structural motifs may offer pest resistance or growth regulation properties, addressing global challenges like sustainable agriculture and food security. This dual applicability in pharma and agro sectors makes it a compelling case for interdisciplinary research.

Environmental and safety profiles of CAS No. 866345-77-9 are under scrutiny, as regulatory bodies emphasize green chemistry principles. Innovations in solvent-free synthesis and catalytic methods are being explored to reduce waste and energy consumption during production. Such advancements resonate with the growing public interest in eco-friendly chemicals and corporate sustainability.

In summary, 5-amino-1-{(3,4-dimethylphenyl)carbamoylmethyl}-N-(2-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide represents a convergence of cutting-edge science and practical applications. Its study bridges gaps between academic research, industrial innovation, and societal needs, positioning it as a compound of enduring relevance in modern chemistry.

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